Cas no 942358-04-5 (3-amino-6-(difluoromethyl)-4-phenylthieno2,3-bpyridine-2-carbonitrile)

3-amino-6-(difluoromethyl)-4-phenylthieno2,3-bpyridine-2-carbonitrile structure
942358-04-5 structure
Product Name:3-amino-6-(difluoromethyl)-4-phenylthieno2,3-bpyridine-2-carbonitrile
CAS No:942358-04-5
MF:C15H9F2N3S
MW:301.313868284225
MDL:MFCD09266653
CID:3158775
PubChem ID:25247436
Update Time:2025-04-21

3-amino-6-(difluoromethyl)-4-phenylthieno2,3-bpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-amino-6-(difluoromethyl)-4-phenylthieno[2,3-b]pyridine-2-carbonitrile
    • 3-amino-6-(difluoromethyl)-4-phenylthieno2,3-bpyridine-2-carbonitrile
    • 3-AMINO-6-(DIFLUOROMETHYL)-4-PHENYLTHIENO[2,3-B]PYRIDIN-2-YL CYANIDE
    • STK351593
    • EN300-231246
    • 942358-04-5
    • 3-amino-6-(difluoromethyl)-4-phenyl-thieno[2,3-b]pyridine-2-carbonitrile
    • AKOS005167466
    • MDL: MFCD09266653
    • Inchi: 1S/C15H9F2N3S/c16-14(17)10-6-9(8-4-2-1-3-5-8)12-13(19)11(7-18)21-15(12)20-10/h1-6,14H,19H2
    • InChI Key: KGJYJBKXIVMWRU-UHFFFAOYSA-N
    • SMILES: S1C(C#N)=C(C2C1=NC(C(F)F)=CC=2C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 301.04852480Da
  • Monoisotopic Mass: 301.04852480Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 90.9Ų

3-amino-6-(difluoromethyl)-4-phenylthieno2,3-bpyridine-2-carbonitrile Pricemore >>

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